Cas no 897613-65-9 (N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide)

• Product Name: N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide
• CAS No: 897613-65-9
• MF: C₂₃H₂₄FN₃O₃S
• MW: 441.518367767334
• CID: 6432717
• PubChem ID: 16808966
• Update Time: 2025-05-21

N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide
• F2068-0194
• N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)naphthalene-1-carboxamide
• 897613-65-9
• N-(2-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-1-naphthamide
• N-[2-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylethyl]naphthalene-1-carboxamide
• AKOS024625027
• 1-Naphthalenecarboxamide, N-[2-[[4-(2-fluorophenyl)-1-piperazinyl]sulfonyl]ethyl]-

• Inchi： 1S/C23H24FN3O3S/c24-21-10-3-4-11-22(21)26-13-15-27(16-14-26)31(29,30)17-12-25-23(28)20-9-5-7-18-6-1-2-8-19(18)20/h1-11H,12-17H2,(H,25,28)
• InChI Key： PBAPKVVAKAKNOZ-UHFFFAOYSA-N
• SMILES： C1(C(NCCS(N2CCN(C3=CC=CC=C3F)CC2)(=O)=O)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 441.15224097g/mol
• Monoisotopic Mass: 441.15224097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 13.81±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide

Professional Introduction to N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide (CAS No. 897613-65-9)

N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide, with the CAS number 897613-65-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a naphthalene core, a piperazine moiety, and a sulfonyl group. The presence of these functional groups imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in medicinal chemistry.

The structural composition of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide is meticulously designed to interact with biological targets in a specific manner. The naphthalene ring, known for its stability and aromaticity, serves as a scaffold that enhances the molecule's solubility and metabolic profile. The piperazine ring, on the other hand, is a well-documented pharmacophore that is frequently incorporated into drugs due to its ability to modulate neurotransmitter systems. In particular, the 2-fluorophenyl substituent on the piperazine ring introduces a fluorine atom, which can enhance binding affinity and metabolic stability.

The sulfonyl group attached to the ethyl chain further contributes to the compound's pharmacological potential. Sulfonyl groups are known for their ability to engage in hydrogen bonding interactions with biological targets, thereby increasing the binding affinity of the molecule. This feature makes N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide particularly interesting for applications in drug development, where precise interactions with biological receptors are crucial.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide and its potential biological targets. These studies have highlighted the compound's ability to interact with various enzymes and receptors involved in neurological disorders. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacological profile of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide has also been explored through in vitro assays. These assays have revealed that the compound demonstrates moderate affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. This suggests that it may have potential applications in the treatment of mood disorders and cognitive impairments. Additionally, the presence of the fluorine atom in the 2-fluorophenyl group may contribute to enhanced blood-brain barrier penetration, which is a critical factor for therapeutic efficacy in central nervous system disorders.

One of the most exciting aspects of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide is its versatility in drug design. The combination of different functional groups allows for fine-tuning of its pharmacological properties, making it adaptable for various therapeutic applications. Researchers are exploring its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological activity. The structural features of this compound also make it an excellent candidate for structure-based drug design approaches, where computational models are used to predict and optimize molecular interactions.

In conclusion, N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)naphthalene-1-carboxamide (CAS No. 897613-65-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in developing novel therapeutics that address complex diseases.